Cas no 605661-81-2 (4-chloro-2-methoxypyridine-3-carboxylic acid)

• Product Name: 4-chloro-2-methoxypyridine-3-carboxylic acid
• CAS No: 605661-81-2
• MF: C₇H₆ClNO₃
• MW: 187.5804
• MDL: MFCD13188728
• CID: 2093794
• PubChem ID: 20732224
• Update Time: 2025-07-28

4-chloro-2-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxynicotinic acid
• 4-chloro-2-methoxypyridine-3-carboxylic acid
• FCH1151174
• AB67016
• AK167713
• SY076436
• AK00767579
• CS-0042692
• 4-chloro-2-Methoxy-pyridine-3-carboxylic acid
• AKOS025287420
• SCHEMBL23970774
• AC-33316
• DB-123396
• EN300-1965851
• MFCD13188728
• DS-9558
• 605661-81-2

• MDL： MFCD13188728
• Inchi： 1S/C7H6ClNO3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H,10,11)
• InChI Key： UEVADXSCNZVVQF-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])N=C(C=1C(=O)O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.3

Experimental Properties

• Boiling Point: 299.9±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-chloro-2-methoxypyridine-3-carboxylic acid

Comprehensive Overview of 4-Chloro-2-Methoxypyridine-3-Carboxylic Acid (CAS No. 605661-81-2)

4-Chloro-2-methoxypyridine-3-carboxylic acid (CAS No. 605661-81-2) is a versatile heterocyclic compound widely used in pharmaceutical and agrochemical research. This pyridine derivative features a chloro substituent at the 4-position and a methoxy group at the 2-position, making it a valuable intermediate for synthesizing bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, enabling applications in drug discovery and material science.

The compound’s structural uniqueness has drawn attention in medicinal chemistry, particularly for designing kinase inhibitors and antibacterial agents. Researchers are exploring its potential in targeting enzyme pathways, a trending topic in precision medicine. With the rise of AI-driven drug discovery, 605661-81-2 is frequently discussed in computational studies for molecular docking and QSAR modeling, aligning with the growing demand for high-throughput screening tools.

In agrochemicals, 4-chloro-2-methoxypyridine-3-carboxylic acid serves as a precursor for herbicides and pesticides. Its chloropyridine core is pivotal in developing compounds with enhanced environmental stability, a key concern in sustainable agriculture. As green chemistry gains traction, this compound’s role in reducing ecological footprints is under scrutiny, addressing queries like “eco-friendly agrochemical intermediates” often searched by industry professionals.

From a synthetic perspective, the compound’s regioselective reactivity allows for diverse functional group transformations. Laboratories leverage it for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct complex biaryl structures. These methods are central to API manufacturing, a hot topic in generic drug development forums.

Analytical characterization of 605661-81-2 typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines. Quality control protocols emphasize impurity profiling, a frequent search term among QC chemists optimizing batch consistency. The compound’s spectral data is often shared in open-access databases, supporting collaborative research.

Market-wise, 4-chloro-2-methoxypyridine-3-carboxylic acid is supplied by specialty chemical vendors under GMP conditions. Its pricing trends reflect demand in contract research organizations (CROs), with users searching for “bulk suppliers of pyridine carboxylates.” Regulatory filings, such as REACH compliance, are also common concerns, highlighting the need for safety data sheets (SDS).

Future prospects include exploring its nanomaterial applications, such as metal-organic frameworks (MOFs), and catalysis. As patent landscapes evolve, this compound may emerge in next-generation therapeutics, answering queries like “pyridine derivatives in oncology.” Its adaptability ensures relevance in interdisciplinary research, from bioconjugation to electronic materials.